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Compound of Interest

5,6,7,8-Tetrahydroquinazolin-6-
Compound Name:
amine
CAS No.: 933726-35-3
Cat. No.: B3168969
. J

Introduction: The Strategic Importance of the C6
Position

The tetrahydroquinazoline scaffold is a privileged structure in medicinal chemistry, forming the
core of numerous biologically active compounds. Functionalization of this scaffold is a key
strategy for modulating pharmacological properties, and the C6 position on the fused benzene
ring represents a prime target for chemical modification. Introducing diverse substituents at this
site can profoundly influence a molecule's binding affinity, selectivity, metabolic stability, and
overall therapeutic potential. For instance, novel 6-amino-tetrahydroquinazoline derivatives
have been identified as potent and selective inhibitors of human topoisomerase lla, a validated
target for anticancer drugs, offering a potential advantage over existing therapies by not acting
as DNA-damaging poisons. This guide provides an in-depth exploration of two primary
strategies for achieving C6 functionalization: direct, modern C-H activation techniques and
classical, robust methods involving a pre-installed halogen handle.

Strategic Overview: Pathways to C6 Diversification

The functionalization of the C6 position of the tetrahydroquinazoline nucleus can be
approached via two distinct, yet complementary, strategic pathways. The choice between these
strategies depends on factors such as the desired final substituent, the availability of starting
materials, and considerations of step economy and overall efficiency.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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